Cas no 2172596-83-5 (2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid)

• Product Name: 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid
• CAS No: 2172596-83-5
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5922036
• PubChem ID: 165833526
• Update Time: 2025-10-31

2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid
• 2172596-83-5
• EN300-1592575

• Inchi： 1S/C10H10F2O2/c1-6-3-4-7(5-8(6)11)10(2,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： AHSWRKTVROQFCE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C)C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid

2-Fluoro-2-(3-Fluoro-4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

The compound 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid, identified by the CAS number 2172596-83-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated aromatic carboxylic acids, which have garnered considerable attention due to their unique chemical properties and versatility. In recent years, advancements in synthetic methodologies and computational chemistry have shed light on the structure, reactivity, and potential uses of this compound.

The synthesis of 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid typically involves multi-step processes that incorporate fluorination and aromatic substitution reactions. Researchers have explored various routes, including the use of electrophilic fluorination agents and transition metal-catalyzed coupling reactions, to achieve high yields and purity. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and solvent systems, to minimize side reactions and improve selectivity.

From a structural standpoint, the molecule features a central propanoic acid group substituted with two fluoro atoms at the 2-position and a 3-fluoro-4-methylphenyl group. This arrangement imparts unique electronic properties, making it an interesting candidate for applications in pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms enhances the molecule's lipophilicity and stability, which are desirable traits in drug design.

Recent research has focused on the pharmacological properties of 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid. Studies have demonstrated its potential as a lead compound in the development of new drugs targeting specific biological pathways. For instance, investigations into its ability to modulate enzyme activity or interact with membrane receptors have revealed promising results. Additionally, computational modeling techniques have been employed to predict its bioavailability and toxicity profiles, providing valuable insights for further optimization.

In the field of materials science, this compound has shown potential as a precursor for advanced polymers or surfactants. Its ability to form stable amorphous or crystalline structures under certain conditions makes it a candidate for applications in coatings or adhesives. Furthermore, its thermal stability has been studied extensively, with recent findings indicating its suitability for high-temperature applications.

The environmental impact of 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid is another area of active research. Scientists are investigating its biodegradability and ecological effects to ensure sustainable production and usage. Preliminary studies suggest that under specific environmental conditions, the compound undergoes degradation via microbial action or photochemical processes, reducing its persistence in ecosystems.

In conclusion, 2-fluoro-2-(3-fluoro-4-methylphenyl)propanoic acid (CAS No. 2172596-83-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable asset in contemporary research and development efforts. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific innovation.